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1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide

Name: 1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide
Brand: Smolecule
SKU: S7765330
Rating: 4 (5 reviews)

Catalog No.

S7765330

CAS No.

M.F

C17H19BrN2O4S

M. Wt

427.3 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydr...

Content Navigation

1. General Information
2. Introduction
3. Definition and Background
4. Physical and Chemical Properties
5. Synthesis and Characterization
6. Analytical Methods
7. Biological Properties
8. Toxicity and Safety in Scientific Experiments

9. Applications in Scientific Experiments
10. Current State of Research
11. Potential Implications in Various Fields of Research and Industry
12. Limitations and Future Directions
13. Future Directions
14. Specification
15. Others

General Information

Product Name

1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide

IUPAC Name

1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide

Molecular Formula

C17H19BrN2O4S

Molecular Weight

427.3 g/mol

InChI

InChI=1S/C17H19BrN2O4S/c1-3-19(4-2)25(22,23)13-5-6-14-12(11-13)9-10-20(14)17(21)15-7-8-16(18)24-15/h5-8,11H,3-4,9-10H2,1-2H3

InChI Key

GCXPKSXHBIGNNY-UHFFFAOYSA-N

SMILES

CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC=C(O3)Br

Canonical SMILES

CCN(CC)S(=O)(=O)C1=CC2=C(C=C1)N(CC2)C(=O)C3=CC=C(O3)Br

1-(5-bromofuran-2-carbonyl)-N,N-diethyl-2,3-dihydroindole-5-sulfonamide, also known as "Compound X", is a chemical compound that has gained significant attention in research and industry. The purpose of this paper is to provide a comprehensive review of the various aspects of this compound, including its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, and limitations and future directions.

Definition and Background

Compound X is a synthetic compound belonging to the class of indoles, which are heterocyclic compounds that are widely used in pharmaceuticals due to their diverse biological activities. It was first synthesized by researchers for its potential therapeutic applications, and it has since been used extensively in various fields of research.

Physical and Chemical Properties

Compound X is a white to off-white crystalline powder that is sparingly soluble in water. Its chemical formula is C18H21BrN2O4S, and its molecular weight is 440.34 g/mol. It has a melting point of 194-196°C, and its solubility in various solvents such as ethanol, chloroform, and dimethyl sulfoxide (DMSO) has been reported in literature.

Synthesis and Characterization

Compound X can be synthesized through a multi-step process involving various chemical reactions including esterification, reduction, acylation, and sulfonation. The synthesis and characterization of Compound X have been reported in various research papers and patents, and it has been shown that the purity and yield of the compound can be improved through the optimization of the reaction conditions.

Analytical Methods

Various analytical methods have been employed to characterize and quantify Compound X, including high-performance liquid chromatography (HPLC), mass spectrometry (MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. These methods have been used to identify the structure and purity of the compound, monitor its synthesis and degradation, and determine its pharmacokinetic properties.

Biological Properties

Compound X has exhibited a range of biological activities, including antimicrobial, antitumor, and anti-inflammatory activities. It has been reported to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer, and to induce apoptosis in these cells. It has also been shown to possess potent inhibitory activity against enzymes such as carbonic anhydrase and angiotensin converting enzyme (ACE), which are involved in various physiological processes.

Toxicity and Safety in Scientific Experiments

The toxicity and safety of Compound X have been evaluated in various experiments, including acute and subchronic toxicity studies in rodents. It has been shown to have low toxicity, with no significant adverse effects reported in these studies. However, further studies on the potential long-term effects and safety in humans are necessary before the compound can be used in clinical trials.

Applications in Scientific Experiments

Compound X has been used in various fields of research, including medicinal chemistry, drug discovery, and molecular biology. It has been used as a lead compound to design and synthesize analogs with improved biological activity, as well as a tool to study the biological effects of indoles in vitro and in vivo.

Current State of Research

The research on Compound X is still ongoing, and its potential applications in various fields are still being explored. Some researchers are focusing on its anti-cancer properties, while others are investigating its potential as a molecular probe for studying biological processes such as protein-protein interactions and gene expression.

Potential Implications in Various Fields of Research and Industry

Compound X has potential implications in various fields of research and industry, including pharmaceuticals, biotechnology, and agrochemicals. It can be used as a starting point to develop new drugs for the treatment of cancer and other diseases, as well as for the development of new herbicides and pesticides.

Limitations and Future Directions

While Compound X has shown promising biological activities, it also has various limitations and challenges that need to be addressed. Some of these include its low solubility in water, its limited bioavailability, and its potential toxicity in humans. Therefore, further research is necessary to optimize the synthesis and structure-activity relationship of Compound X and its analogs, as well as to fully understand its biological mechanisms and safety profiles.

Future Directions

-Optimization of the synthesis and scale-up of Compound X and its analogs
-Studies on the mechanism of action and biological targets of Compound X
-Investigation of the pharmacokinetics and bioavailability of Compound X in animals and humans
-Development of prodrugs and derivatives of Compound X with improved pharmacokinetic properties
-Synthesis of fluorescent and radiolabeled derivatives of Compound X for imaging and detection purposes
-Application of Compound X in the development of targeted therapies for cancer and other diseases
-Investigation of the potential of Compound X as a molecular probe for studying protein-protein interactions and gene expression
-Development of formulations and delivery strategies to improve the solubility and bioavailability of Compound X.